Cas no 2228873-11-6 ({1-(3-ethylphenyl)methylcyclopropyl}methanamine)

• Product Name: {1-(3-ethylphenyl)methylcyclopropyl}methanamine
• CAS No: 2228873-11-6
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 5815038
• PubChem ID: 165855283
• Update Time: 2025-06-20

{1-(3-ethylphenyl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(3-ethylphenyl)methylcyclopropyl}methanamine
• {1-[(3-ethylphenyl)methyl]cyclopropyl}methanamine
• 2228873-11-6
• EN300-1755892

• Inchi： 1S/C13H19N/c1-2-11-4-3-5-12(8-11)9-13(10-14)6-7-13/h3-5,8H,2,6-7,9-10,14H2,1H3
• InChI Key： MHHIKLNSOLFVNC-UHFFFAOYSA-N
• SMILES： NCC1(CC2C=CC=C(CC)C=2)CC1

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on {1-(3-ethylphenyl)methylcyclopropyl}methanamine

Introduction to {1-(3-ethylphenyl)methylcyclopropyl}methanamine (CAS No. 2228873-11-6)

{1-(3-ethylphenyl)methylcyclopropyl}methanamine, also known by its CAS number 2228873-11-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique cyclopropyl and phenyl structural features, which contribute to its potential therapeutic applications. The compound's molecular formula is C₁₃H₁₉N, and it has a molecular weight of approximately 193.3 g/mol.

The synthesis of {1-(3-ethylphenyl)methylcyclopropyl}methanamine involves a series of well-defined chemical reactions, including the formation of the cyclopropyl ring and the substitution of the phenyl group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it an attractive candidate for further investigation in drug discovery programs.

In terms of its chemical properties, {1-(3-ethylphenyl)methylcyclopropyl}methanamine exhibits moderate solubility in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). Its melting point is around 50°C, and it has a boiling point of approximately 200°C under standard atmospheric conditions. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological activity of {1-(3-ethylphenyl)methylcyclopropyl}methanamine has been the subject of several recent studies. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. Studies have shown that this compound can interact with specific GPCRs, potentially modulating their activity and signaling pathways. This interaction could have implications for treating various diseases, including neurological disorders and metabolic syndromes.

In addition to its receptor-modulating properties, {1-(3-ethylphenyl)methylcyclopropyl}methanamine has been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can reduce inflammation in animal models by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that {1-(3-ethylphenyl)methylcyclopropyl}methanamine may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of {1-(3-ethylphenyl)methylcyclopropyl}methanamine has also been studied to assess its suitability for clinical development. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. It is primarily metabolized in the liver via cytochrome P450 enzymes, with the major metabolites being excreted in urine and feces.

Toxicity studies on {1-(3-ethylphenyl)methylcyclopropyl}methanamine have shown that it has a low potential for acute toxicity. In rodent models, no significant adverse effects were observed at doses up to 500 mg/kg. However, further long-term toxicity studies are necessary to fully evaluate its safety profile before advancing to clinical trials.

Clinical trials are currently underway to investigate the efficacy and safety of {1-(3-ethylphenyl)methylcyclopropyl}methanamine in various therapeutic areas. Early-phase trials have focused on assessing its pharmacokinetic behavior and tolerability in healthy volunteers. Preliminary results from these trials have been promising, with no serious adverse events reported.

In conclusion, {1-(3-ethylphenyl)methylcyclopropyl}methanamine (CAS No. 2228873-11-6) is a promising compound with a unique chemical structure that offers potential therapeutic benefits. Its ability to modulate GPCRs and reduce inflammation makes it an attractive candidate for further development in drug discovery programs. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.